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Compound of Interest

Compound Name:
Acetamide, N-9-acridinyl-N-

methyl-

CAS No.: 61299-62-5

Cat. No.: B15216310

Get Quote

Executive Summary & Chemical Architecture
Acetamide, N-9-acridinyl-N-methyl- (also known as N-(Acridin-9-yl)-N-methylacetamide) is a

specialized acridine derivative often utilized in the synthesis of DNA-intercalating agents and

antitumor candidates (e.g., Amsacrine analogs). Unlike standard reagents, this compound

possesses a planar tricyclic acridine chromophore capable of inserting itself between DNA

base pairs.

This guide replaces standard, often vague Safety Data Sheets (SDS) with a mechanism-based

risk management protocol. It assumes the compound is a potent mutagen and topoisomerase

inhibitor until proven otherwise.
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Property Specification Technical Note

CAS Number 61299-62-5
Unique identifier for inventory

verification.

Molecular Weight 250.30 g/mol
Relevant for molarity

calculations in stock prep.

Physical State
Yellow/Orange Crystalline

Solid

Color arises from the acridine

conjugated system.

Solubility DMSO, DMF, Methanol

Poorly soluble in water.

Hydrophobic nature requires

organic solvent for stock.

Stability Light Sensitive
Acridines can undergo photo-

oxidation; store in amber vials.

Hazard Characterization: The Mechanism of Toxicity
Standard H-codes (e.g., H351, H341) are insufficient for research planning. You must

understand why this molecule is dangerous to design effective barriers.

The Intercalation Threat
The core hazard lies in the 9-aminoacridine pharmacophore. The planar structure allows the

molecule to slide (intercalate) between the stacked base pairs of the DNA double helix.[1]

Frameshift Mutagenesis: The physical presence of the acridine ring distorts the DNA helix.

During replication, this distortion can cause DNA polymerase to "slip," leading to the insertion

or deletion of base pairs (frameshift), which destroys the genetic code downstream.

Topoisomerase II Poisoning: In biological systems, these derivatives stabilize the "cleavable

complex" formed by Topoisomerase II and DNA, preventing DNA religation and triggering

apoptosis (cell death).
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The following diagram illustrates the biological cascade triggered by exposure, highlighting why

barrier protection is non-negotiable.
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Figure 1: Mechanism of Action. The planar acridine moiety intercalates into DNA, leading to

frameshift mutations and Topoisomerase II-mediated strand breaks.

Handling & Containment Strategy: A Self-Validating
System
Core Directive: Treat this substance as a "Zero Exposure" agent. Do not rely on standard latex

gloves.

Engineering Controls
Primary Barrier: All weighing and solubilization must occur within a Chemical Fume Hood or

Class II Biological Safety Cabinet (if sterile prep is required).

Static Control: Acridine powders are often electrostatic. Use an anti-static gun or ionizer

during weighing to prevent powder dispersal.

Personal Protective Equipment (PPE) Matrix
Hands: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).
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Outer Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) if handling concentrated

stock solutions (>10 mM).

Respiratory: If weighing outside a hood (strictly prohibited), a P100/N100 respirator is

required.

Eyes: Chemical splash goggles. Safety glasses are insufficient for powders that can sublime

or disperse.

Experimental Protocol: Safe Solubilization
This workflow ensures the compound is contained from the moment the vial is opened until it is

in a stable solution.

Start: Solid Reagent

Prep: Fume Hood + 
Double Nitrile Gloves

Weighing: Use Closed 
Balance or Tared Vial

Add Solvent (DMSO)
Inject through Septum if possible

 Minimize Dust

Solid Waste:
Incineration Bin

 Contaminated Spatulas

Vortex/Sonicate
(Keep Vial Closed)

Stock Solution Created
Label: 'MUTAGEN'
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Figure 2: Safe Solubilization Workflow. Emphasizes containment during the critical solid-to-

liquid transition phase.

Emergency Response & Deactivation
Standard laboratory cleaners (ethanol, soap) do not destroy the acridine ring; they merely

spread the mutagen. You must chemically degrade the chromophore.

Decontamination Solution (The "Pink Solution")
To deactivate spills or clean glassware, use a strong oxidation system:

Preparation: Mix 0.1 M Potassium Permanganate (

) in 1 M Hydrochloric Acid (

).

Application: Apply to the contaminated surface. The purple solution should turn brown

(Manganese dioxide) as it oxidizes the organic material.

Contact Time: Allow to sit for 15–30 minutes.

Neutralization: Neutralize with Ascorbic Acid or Sodium Metabisulfite (solution turns

colorless) before disposal.

First Aid[2]
Skin Contact: Wash immediately with soap and water for 15 minutes.[2][3] Do not use

ethanol, as it may increase skin permeability to the lipophilic acridine.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately; acridines can bind to

corneal DNA.

Storage & Stability
Temperature: Store solid at -20°C.
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Light: Protect from light. Acridines are fluorophores and can degrade or generate singlet

oxygen upon UV/Vis irradiation.

Solution Stability: DMSO stocks are generally stable for 3-6 months at -20°C. Avoid repeated

freeze-thaw cycles; aliquot into single-use vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. fishersci.com [fishersci.com]

4. N-Methylacetamide | C3H7NO | CID 6582 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. N-Methyldiacetamide | C5H9NO2 | CID 14214 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 61299-62-5|N-(Acridin-9-yl)-N-methylacetamide|BLD Pharm [bldpharm.com]

7. Acetamide - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen
Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Safety Guide: Acetamide, N-9-acridinyl-N-
methyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15216310/docs#technical-safety-guide-acetamide-n-
9-acridinyl-n-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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